Cas no 252340-70-8 (3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine)

3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine structure
252340-70-8 structure
Product Name:3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine
CAS No:252340-70-8
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD09834628
CID:253238
PubChem ID:21876638
Update Time:2025-04-19

3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine
    • 3-fluoro-4-(4-methylimidazol-1-yl)aniline
    • Benzenamine, 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)-
    • [3-Fluoro-4-(4-methylimidazol-1-yl)phenyl]amine
    • 3-fluoro-4-(4-methyl-1-imidazolyl)aniline
    • 5-Amino-2-(4-methyl-imidazol-1-yl)fluorobenzene
    • A817724
    • A26942
    • FT-0646064
    • AC5735
    • SY233133
    • 3-fluoranyl-4-(4-methylimidazol-1-yl)aniline
    • AKOS005258734
    • CS-0002020
    • 3-Fluoro-4-(4-methyl-imidazol-1-yl)-phenylamine
    • 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)aniline
    • SCHEMBL1616928
    • MFCD09834628
    • 252340-70-8
    • XUDKNXYCYIYBIG-UHFFFAOYSA-N
    • DTXSID20619259
    • 5-Amino-2-(4-methylimidazol-1-yl)fluorobenzene
    • MDL: MFCD09834628
    • Inchi: 1S/C10H10FN3/c1-7-5-14(6-13-7)10-3-2-8(12)4-9(10)11/h2-6H,12H2,1H3
    • InChI Key: XUDKNXYCYIYBIG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=NC(C)=C1)N

Computed Properties

  • Exact Mass: 191.08600
  • Monoisotopic Mass: 191.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.26
  • Boiling Point: 371.077 ℃ at 760 mmHg
  • Flash Point: 178.2°C
  • Refractive Index: 1.608
  • PSA: 43.84000
  • LogP: 2.48320

3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzenamine Pricemore >>

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